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Compound of Interest

Compound Name: AXKO-0046 dihydrochloride

Cat. No.: B10854900

For Researchers, Scientists, and Drug Development Professionals

Introduction

AXKO-0046 is a potent and selective uncompetitive inhibitor of lactate dehydrogenase B
(LDHB), with an EC50 of 42 nM.[1][2] As an indole derivative, it serves as a valuable chemical
probe for investigating the role of LDHB in cancer metabolism and other physiological
processes.[3][4] Given its application in various in vitro and in vivo experimental settings,
understanding the stability of AXKO-0046 dihydrochloride in solution is critical for ensuring
the accuracy and reproducibility of research findings.

These application notes provide a summary of the available data on the solubility and storage
of AXKO-0046 dihydrochloride, along with detailed protocols for preparing and handling
solutions. Furthermore, a generalized protocol for conducting a comprehensive stability
assessment is outlined for researchers who need to validate its stability under their specific
experimental conditions.

Physicochemical Properties and Solubility
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Property Value Source
Molecular Formula C25H35CI2N3 [5]
Molecular Weight 448.47 g/mol [5]
Appearance Solid [5]
Purity >99% [5]
Solubility in DMSO 100 mg/mL (with ultrasonic) [6]

= 2.5 mg/mL in 10% DMSO,
In Vivo Formulation Solubility 40% PEG300, 5% Tween-80, [6]
45% saline

Recommended Storage of Stock Solutions

To maintain the integrity of AXKO-0046 dihydrochloride, proper storage of stock solutions is
essential. The following storage conditions are recommended based on supplier data.[2][7]

Storage Temperature Duration Recommendations
-80°C Up to 6 months For long-term storage.
-20°C Up to 1 month For short-term storage.

Crucial Storage Practices:
» Store solutions in tightly sealed vials to prevent evaporation and contamination.
e Protect solutions from light.

o Prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can accelerate
degradation.[8]

e Use anhydrous, high-purity DMSO for the preparation of stock solutions to minimize
moisture-related degradation.[8]
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of AXKO-0046
dihydrochloride in DMSO.

Materials:

AXKO-0046 dihydrochloride (MW: 448.47 g/mol )
Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
Vortex mixer

Sonicator (optional)

Calibrated balance

Microcentrifuge tubes or vials suitable for cryogenic storage

Procedure:

Weighing: Accurately weigh a precise amount of AXKO-0046 dihydrochloride powder. For
example, to prepare 1 mL of a 10 mM solution, weigh out 4.48 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed compound.

Solubilization: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If
necessary, briefly sonicate the solution or warm it gently in a 37°C water bath to ensure the
compound is completely dissolved.[8]

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, tightly sealed, and
clearly labeled microcentrifuge tubes.
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o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months), protected from light.[2][7]

Protocol 2: General Procedure for Assessing the
Stability of AXKO-0046 Dihydrochloride in Solution

As specific stability data for AXKO-0046 dihydrochloride in various solvents and
temperatures is not readily available, this protocol provides a framework for researchers to
conduct their own stability studies using High-Performance Liquid Chromatography (HPLC).

Objective: To determine the stability of AXKO-0046 dihydrochloride in a specific solvent
under various storage conditions over a defined period.

Materials:

Freshly prepared, high-concentration stock solution of AXKO-0046 dihydrochloride in the
desired solvent (e.g., 10 mM in DMSO).

e The aqueous buffer or cell culture medium for testing stability in working solutions.

o HPLC system with a suitable detector (e.g., UV-Vis).

e Appropriate HPLC column (e.g., C18).

o HPLC-grade solvents for the mobile phase.

o Temperature-controlled storage units (e.g., refrigerator, incubator, -20°C and -80°C freezers).

Procedure:

e Time-Zero Analysis (T=0):

o Prepare a fresh stock solution of AXKO-0046 dihydrochloride as described in Protocol 1.

o Immediately dilute an aliquot of the stock solution to a suitable concentration for HPLC
analysis.
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o Analyze this sample by HPLC to determine the initial purity and the peak area of the
parent compound. This serves as the 100% reference point.[9]

o Sample Preparation and Storage:

o Prepare several identical aliquots of the AXKO-0046 dihydrochloride solution to be
tested.

o Store these aliquots under a range of conditions, for example:

» -80°C (long-term control)

» -20°C

» 4°C (refrigerated)

= Room temperature (~25°C), protected from light

» Room temperature (~25°C), exposed to ambient light

» 37°C (physiological temperature)

e Time-Point Analysis:

o At predetermined time points (e.g., 24 hours, 48 hours, 1 week, 2 weeks, 1 month),
retrieve one aliquot from each storage condition.

o Allow the sample to equilibrate to room temperature.

o Analyze the sample by HPLC using the identical method as the time-zero sample.

e Data Analysis:

o For each time point and condition, calculate the percentage of AXKO-0046
dihydrochloride remaining by comparing the peak area of the parent compound to the
time-zero sample.

o Monitor for the appearance of new peaks, which would indicate degradation products.
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o Summarize the data in a table for easy comparison.

Data Presentation: Hypothetical Stability Data

The following table illustrates how stability data for AXKO-0046 dihydrochloride could be

presented.

% Remaining

Storage Condition Time Point (HPLC Peak Area Observations
vs. T=0)
No significant
-80°C 1 Month 99.8% _
degradation
No significant
3 Months 99.5% _
degradation
No significant
-20°C 1 Month 99.2% _
degradation
3 Months 97.8% Minor degradation
4°C 1 Week 98.5% Minor degradation
Significant
1 Month 92.1% )
degradation
Room Temp (Dark) 24 Hours 95.3% Degradation observed
Significant
1 Week 85.6% degradation, new
peaks appear
Room Temp (Light) 24 Hours 90.1% Rapid degradation
Significant
1 Week 75.4% degradation, new
peaks appear
37°C 24 Hours 88.7% Rapid degradation
1 Week 68.2% Extensive degradation
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Caption: Workflow for assessing the stability of AXKO-0046 dihydrochloride in solution.
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Caption: Role of LDHB in lactate-pyruvate conversion and its inhibition by AXKO-0046.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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